Cas no 2098036-01-0 (2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product name: 2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2098036-01-0
• MF: C₉H₇N₅
• MW: 185.185380220413
• CID: 5045846

2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile
• 2-(3-pyrazin-2-ylpyrazol-1-yl)acetonitrile
• 2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile

• Inchi： 1S/C9H7N5/c10-2-6-14-5-1-8(13-14)9-7-11-3-4-12-9/h1,3-5,7H,6H2
• InChI Key： SQVGZJXHKCEDEB-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=CC(C2C=NC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: -0.3
• Topological Polar Surface Area: 67.4

Additional information on 2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile

Comprehensive Overview of 2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2098036-01-0)

2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2098036-01-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by the presence of both pyrazine and pyrazole rings, serves as a versatile intermediate in the synthesis of biologically active molecules. Its acetonitrile moiety further enhances its reactivity, making it a valuable building block in organic chemistry.

In recent years, the demand for pyrazine and pyrazole-derived compounds has surged, driven by their widespread use in drug discovery and material science. Researchers are particularly interested in 2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile due to its potential role in developing kinase inhibitors, which are critical in treating diseases like cancer and inflammatory disorders. The compound's ability to modulate enzyme activity has also sparked interest in its application for neurodegenerative disease research, a hot topic in modern medicine.

The synthesis of 2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and efficiency, addressing the growing need for sustainable and scalable production methods. These innovations align with the broader industry trend toward green chemistry, a subject frequently searched by professionals seeking eco-friendly alternatives.

From a commercial perspective, 2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile is often supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its stability under standard storage conditions and compatibility with common solvents make it a practical choice for industrial applications. However, users must ensure proper handling to maintain its integrity, as moisture-sensitive compounds like this may degrade over time if not stored correctly.

Beyond its industrial relevance, this compound has also been studied for its structure-activity relationships (SAR), a key focus area for researchers optimizing drug candidates. The pyrazine-pyrazole scaffold is known to interact with various biological targets, and subtle modifications to the acetonitrile group can significantly alter potency and selectivity. Such insights are invaluable for medicinal chemists designing next-generation therapeutics, a topic frequently discussed in academic and industry forums.

In summary, 2-(3-(Pyrazin-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2098036-01-0) represents a promising compound with diverse applications in life sciences and materials engineering. Its unique chemical properties, combined with the rising demand for heterocyclic building blocks, position it as a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug design, sustainable synthesis, and biomolecular interactions.